Cas no 74774-21-3 (b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI))

b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI) structure
74774-21-3 structure
Product Name:b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
CAS No:74774-21-3
MF:C16H22O11
MW:390.339286327362
CID:557111
Update Time:2024-03-05

b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
    • .beta.-D-Glucopyranuronic acid, ethyl ester, tetraacetate
    • Β-D-GLUCOPYRANURONIC ACID ETHYL ESTE TETRAACETATE
    • (3R,4S,5R,6R)-6-(acetoxyMethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
    • Inchi: 1S/C16H22O11/c1-6-22-15(21)13-11(23-7(2)17)12(24-8(3)18)14(25-9(4)19)16(27-13)26-10(5)20/h11-14,16H,6H2,1-5H3/t11-,12-,13-,14+,16+/m0/s1
    • InChI Key: RWXHCKBOPBLXMA-GRYWWWGRSA-N
    • SMILES: [C@@H]1(OC(=O)C)O[C@H](C(OCC)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Computed Properties

  • Exact Mass: 390.116
  • Monoisotopic Mass: 390.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141A^2
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